Cas no 895652-60-5 (2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 895652-60-5
• MF: C₂₆H₂₂N₂O₄
• MW: 426.463886737823
• CID: 5798740
• Update Time: 2025-06-28

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 3-benzoyl-N-(4-ethoxyphenyl)-4-oxo-
• 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C26H22N2O4/c1-2-32-20-14-12-19(13-15-20)27-24(29)17-28-16-22(25(30)18-8-4-3-5-9-18)26(31)21-10-6-7-11-23(21)28/h3-16H,2,17H2,1H3,(H,27,29)
• InChI Key： GTAYDAPDOAHLCF-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OCC)C=C2)=O)C2=C(C=CC=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Additional information on 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide

Comprehensive Overview of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 895652-60-5)

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 895652-60-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The presence of both benzoyl and ethoxyphenyl groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in quinoline-based compounds, particularly those with acetamide moieties, due to their potential therapeutic properties. Researchers are actively investigating the role of such compounds in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases. The compound 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide is no exception, as its molecular framework suggests possible interactions with biological targets.

One of the most frequently asked questions in online searches related to this compound is: "What are the potential applications of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide?" While comprehensive clinical data may still be limited, preliminary studies indicate that this compound could exhibit anti-inflammatory, antioxidant, or even anticancer properties. Its dihydroquinolin-1-yl core is structurally similar to other bioactive molecules, which further supports its potential utility in medicinal chemistry.

Another hot topic in the field is the structure-activity relationship (SAR) of quinoline derivatives. The benzoyl and ethoxyphenyl substituents in 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide may play a critical role in modulating its biological activity. Researchers are particularly interested in how these functional groups influence the compound's binding affinity to specific proteins or enzymes, which could pave the way for designing more potent analogs.

The synthesis of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide typically involves multi-step organic reactions, including amide coupling and quinoline ring formation. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 895652-60-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In the context of drug discovery, the demand for novel small-molecule inhibitors has never been higher. 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide represents a valuable addition to the growing library of bioactive quinoline derivatives. Its potential to interact with key cellular pathways makes it a subject of ongoing research, particularly in the fields of oncology and neurodegenerative diseases.

From a chemical perspective, the compound's stability, solubility, and reactivity are critical factors that influence its suitability for further development. The ethoxyphenyl group, for instance, may enhance the compound's lipophilicity, thereby improving its membrane permeability. Such properties are often discussed in online forums and research papers, reflecting the compound's relevance in modern pharmaceutical chemistry.

In conclusion, 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 895652-60-5) is a compound with significant potential in both academic and industrial research. Its unique structure, combined with the growing interest in quinoline-based therapeutics, positions it as a promising candidate for future studies. As the scientific community continues to explore its properties, this compound may soon find its place among the next generation of bioactive molecules.